Cas no 1806575-85-8 (1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene)

• Product Name: 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene
• CAS No: 1806575-85-8
• MF: C₁₀H₉BrF₃IS
• MW: 425.047143697739
• CID: 4964372
• Update Time: 2025-06-09

1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene

• Inchi： 1S/C10H9BrF3IS/c11-5-1-2-7-6-8(3-4-9(7)15)16-10(12,13)14/h3-4,6H,1-2,5H2
• InChI Key： DXLCWYOOGDSBBJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CCCBr)SC(F)(F)F

Computed Properties

• Exact Mass: 423.86052 g/mol
• Monoisotopic Mass: 423.86052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3
• Molecular Weight: 425.05

Additional information on 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene

Chemical Profile of 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene (CAS No. 1806575-85-8)

1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene, identified by its CAS number 1806575-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a benzene core substituted with a bromopropyl group, an iodo substituent, and a trifluoromethylthio moiety. Such structural features make it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The bromopropyl side chain introduces a reactive aliphatic bromine atom, which is commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. The presence of the iodo substituent on the benzene ring further enhances its reactivity, allowing for palladium-catalyzed transformations like Sonogashira couplings and Buchwald-Hartwig aminations. These reactions are essential for introducing nitrogen-containing heterocycles or aryl groups into the molecular framework.

The trifluoromethylthio group is another critical feature of this compound. Trifluoromethylthio (–SF₃) groups are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. They often enhance the bioavailability of pharmaceuticals by improving their interaction with biological targets. Recent studies have highlighted the role of trifluoromethylthio-containing compounds in developing antiviral and anticancer agents, where the electron-withdrawing nature of the trifluoromethyl group contributes to enhanced binding to enzymes and receptors.

In the realm of pharmaceutical research, 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene has been explored as a building block for synthesizing kinase inhibitors and other small-molecule drugs. Kinases are enzymes that play crucial roles in cell signaling pathways, and their inhibition is a key strategy in cancer therapy. The combination of bromine and iodine substituents on the benzene ring provides multiple sites for functionalization, enabling the construction of highly tailored inhibitors with specific binding profiles.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed C–H activation techniques have allowed for direct functionalization of the aromatic ring without requiring pre-existing reactive sites. This approach has enabled the rapid construction of complex derivatives with precise control over regiochemistry. Such innovations are particularly valuable in drug discovery pipelines, where efficiency and selectivity are paramount.

The trifluoromethylthio group also finds applications beyond pharmaceuticals. In materials science, trifluoromethylthio-substituted compounds are used to enhance the performance of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing effect of the trifluoromethylthio group can improve charge transport properties, leading to more efficient devices. Additionally, the bromine and iodine substituents can be leveraged for further derivatization, allowing for the creation of tailored materials with specific optoelectronic characteristics.

The synthesis of 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route involves halogenation reactions followed by nucleophilic substitution or cross-coupling steps to introduce the desired functional groups. The use of modern catalytic systems has streamlined these processes, reducing reaction times and improving yields. Such improvements are critical for scaling up production while maintaining cost-effectiveness.

In conclusion, 1-(3-Bromopropyl)-2-iodo-5-(trifluoromethylthio)benzene (CAS No. 1806575-85-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—comprising a bromopropyl group, an iodo substituent, and a trifluoromethylthio moiety—make it an invaluable intermediate for constructing complex molecules. The ongoing research into novel synthetic methodologies continues to unlock new possibilities for its application in drug discovery and advanced material development.